Cas no 915189-29-6 (2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol)

• Product Name: 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol
• CAS No: 915189-29-6
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 5495420
• Update Time: 2025-06-11

2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• MMVJMBNRYZNBNA-MRCUWXFGSA-N
• 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

• Inchi： 1S/C20H22N2O3S/c1-14-4-7-16(8-5-14)21-20-22(10-11-23)17(13-26-20)15-6-9-18(24-2)19(12-15)25-3/h4-9,12-13,23H,10-11H2,1-3H3/b21-20-
• InChI Key： MMVJMBNRYZNBNA-MRCUWXFGSA-N
• SMILES： C(O)CN1C(C2=CC=C(OC)C(OC)=C2)=CS/C/1=N\C1=CC=C(C)C=C1

Additional information on 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol

Introduction to 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol (CAS No. 915189-29-6)

2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol, identified by the CAS number 915189-29-6, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole derivative class, which is well-known for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its imino and hydroxyl functional groups, as well as its aromatic rings, contribute to its unique chemical properties and biological interactions.

The thiazole core in this compound is a key pharmacophore that has been extensively studied for its role in various biological processes. Thiazole derivatives are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The presence of dimethoxyphenyl and methylphenyl substituents in the structure of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol further enhances its potential biological activity by influencing electron distribution and steric interactions.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with biological targets. Studies suggest that the imino group may play a crucial role in stabilizing hydrogen bonds with nucleophilic residues in proteins, while the hydroxyl group could participate in hydrophobic interactions or form additional hydrogen bonds. These interactions are critical for understanding the mechanism of action of this compound and for designing more effective derivatives.

In the context of drug discovery, the synthesis and characterization of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol represent a significant step forward. The development of efficient synthetic routes allows for the rapid production of analogs with modified substituents, enabling high-throughput screening for novel bioactive molecules. This approach has been instrumental in identifying lead compounds for further optimization.

One particularly intriguing aspect of this compound is its potential application in targeting specific enzymes or receptors involved in diseases such as cancer and neurodegenerative disorders. For instance, thiazole derivatives have been shown to inhibit kinases and other enzymes that are overexpressed in tumor cells. The structural flexibility of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol allows it to adopt multiple conformations that may enhance its binding to these targets.

The dimethoxyphenyl moiety is particularly noteworthy due to its ability to modulate electronic properties through resonance effects. This feature can be exploited to fine-tune the reactivity and selectivity of the compound towards specific biological targets. Additionally, the methylphenyl substituent may contribute to solubility and membrane permeability, which are important factors for drug bioavailability.

Current research is also exploring the potential synergistic effects of combining thiazole derivatives with other classes of compounds. For example, studies have shown that thiazole-based molecules can enhance the efficacy of chemotherapeutic agents when used in combination therapy regimens. This approach holds promise for developing more effective treatment strategies against resistant forms of cancer.

The synthesis of 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino-2,3-dihydro-1,3-thiazol-3-ylethan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic rings efficiently. These synthetic methodologies not only improve yield but also allow for greater customization of the molecular structure.

From a medicinal chemistry perspective, understanding the relationship between structure and activity is paramount. The hydroxyl group, for instance, can be modified to alter solubility or metabolic stability without significantly affecting biological activity. Such modifications are crucial for optimizing pharmacokinetic properties and improving drug-like characteristics.

The use of high-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of this compound. These methods provide detailed information about atomic connectivity and functional group assignments, which are essential for further characterization.

In conclusion, 2-(2Z)-4-(3,4-dimethoxyphenyl)-2-(4-methylphenyl)imino - ized by CAS No.